Cas no 138923-03-2 (methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate)

• Product Name: methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate
• CAS No: 138923-03-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD18252294
• CID: 836563
• PubChem ID: 9857193
• Update Time: 2025-11-02

methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,4R)-Methyl 4-aminocyclopent-2-enecarboxylate
• (1S,4R)-METHYL 4-AMINOCYCLOPENT-2-ENECARBOXYLATE L-TARTRATE SALT
• 2-Cyclopentene-1-carboxylicacid,4-amino-,methylester,(1S,4R)-(9CI)
• (1S,4R) Methyl 4-aminocyclopent-2-ene-1-carboxylate
• (1S,4R)-(-)-Methyl-4-aminocyclopent-2-en-1-carboxylate
• (1S,4R)-(-)-methyl-4-aminocyclopent-2-en-1-carboxylate hydrochloride
• (1S,4R)-4-amino-2-cyclopentene-1-carboxylic acid methyl ester
• cis-4-amino-2-cyclopentene-1-carboxylic acid methyl ester
• methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate
• AKOS006348435
• MFCD16293378
• I11808
• CS-0375918
• DTXSID90431900
• (1S,4R)-methyl4-aminocyclopent-2-enecarboxylate
• cis-(1S,4R)-4-amino-2-cyclopentene-1-carboxylic acid methyl ester
• Methyl (1S,4R)-4-amino-2-cyclopentene-1-carboxylate
• 2-Cyclopentene-1-carboxylicacid,4-amino-,methylester,cis-(9CI)
• SCHEMBL993866
• 152279-17-9
• EN300-3086644
• 138923-03-2
• 2-Cyclopentene-1-carboxylic acid, 4-amino-, methyl ester, (1S-cis)-
• EX-A7779N
• 2-Cyclopentene-1-carboxylic acid, 4-amino-, methyl ester, (1S,4R)-

• MDL： MFCD18252294
• Inchi： 1S/C7H11NO2/c1-10-7(9)5-2-3-6(8)4-5/h2-3,5-6H,4,8H2,1H3/t5-,6+/m1/s1
• InChI Key： ANVYHALMQXHQSG-RITPCOANSA-N
• SMILES： O(C)C([C@@H]1C=C[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 0.76310

methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C(BD232380)

Additional information on methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate

Comprehensive Guide to Methyl (1S,4R)-4-Aminocyclopent-2-ene-1-Carboxylate (CAS No. 138923-03-2)

Methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate (CAS No. 138923-03-2) is a chiral cyclopentene derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, often referred to as a key cyclopentene-based building block, is widely utilized in the development of bioactive molecules, particularly in drug discovery and asymmetric synthesis. Its unique structure, featuring both an amino group and a methyl ester, makes it a versatile intermediate for constructing complex molecular architectures.

The growing interest in chiral auxiliaries and enantioselective synthesis has positioned methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate as a valuable reagent in modern organic chemistry. Researchers and pharmaceutical companies frequently search for high-purity samples of this compound to explore its potential in creating novel therapeutic agents. Its role in peptide mimetics and small-molecule drug candidates has further increased its demand in the chemical and life sciences industries.

One of the most common questions related to this compound is: "What are the synthetic routes for methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate?" The synthesis typically involves asymmetric hydrogenation or enzymatic resolution techniques to achieve the desired stereochemistry. Another frequently searched query is: "How is this compound used in medicinal chemistry?" The answer lies in its ability to serve as a scaffold for designing inhibitors of enzymes or receptors, particularly in antiviral and anticancer research.

The physicochemical properties of methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate contribute to its widespread utility. With a molecular weight of 141.17 g/mol and the presence of both hydrophilic (amino) and lipophilic (ester) functional groups, this compound exhibits balanced solubility characteristics. This makes it particularly useful in drug formulation studies where researchers investigate bioavailability and pharmacokinetic profiles of potential drug candidates.

Recent advancements in green chemistry have also brought attention to this compound. Many researchers are exploring eco-friendly synthetic approaches to produce methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate with reduced environmental impact. This aligns with the current industry trend toward sustainable chemical manufacturing processes. The compound's stability under various conditions makes it suitable for flow chemistry applications, another hot topic in modern synthetic methodology.

In the context of structure-activity relationship (SAR) studies, the rigid cyclopentene ring of this compound provides valuable conformational constraints when incorporated into larger molecules. Medicinal chemists often utilize this feature to enhance binding affinity and selectivity in drug design. The compound's chiral purity is particularly crucial, as even minor enantiomeric impurities can significantly affect biological activity in pharmaceutical applications.

The storage and handling of methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place, protected from moisture and light to maintain stability. These considerations are important for researchers who frequently search for "stability conditions for chiral cyclopentene derivatives" or "best practices for handling amino esters."

From a commercial perspective, the global market for chiral building blocks like this compound continues to expand, driven by increasing demand from the pharmaceutical sector. The compound's CAS number (138923-03-2) serves as a unique identifier in chemical databases and procurement systems, making it essential for researchers conducting literature searches or sourcing materials. Many suppliers now offer custom synthesis services for this compound, including isotope-labeled versions for metabolic studies.

Analytical characterization of methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate typically involves techniques such as HPLC for purity assessment, chiral chromatography for enantiomeric excess determination, and NMR spectroscopy for structural confirmation. These analytical methods are crucial for quality control, especially when the compound is intended for use in regulated pharmaceutical development.

Looking toward future applications, researchers are investigating the potential of methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features make it an attractive candidate for these innovative therapeutic approaches. The compound's versatility ensures it will remain relevant as chemical biology and drug discovery continue to evolve.

In conclusion, methyl (1S,4R)-4-aminocyclopent-2-ene-1-carboxylate (CAS No. 138923-03-2) represents an important tool in modern synthetic and medicinal chemistry. Its unique combination of functional groups and stereochemistry enables diverse applications in drug discovery and development. As research in targeted therapies and personalized medicine advances, the demand for high-quality chiral building blocks like this compound is expected to grow significantly in the coming years.